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Compound of Interest

Compound Name: Carmichaenine B

Cat. No.: B15587719

Despite a confirmed chemical identity, a comprehensive review of publicly available scientific
literature and databases reveals a significant lack of in-depth technical information for
Carmichaenine B (CAS Number: 2065228-60-4). This scarcity of data prevents the creation of
a detailed technical guide or whitepaper as requested, as crucial information regarding its
biological activity, mechanism of action, and experimental protocols remains largely
unpublished or inaccessible.

Chemical and Physical Properties

Carmichaenine B has a confirmed molecular formula of C23H37NO7 and a molecular weight
of 439.5 g/mol .[1][2] Its systematic IUPAC name is 11-ethyl-13-(hydroxymethyl)-6,18-
dimethoxy-11-azahexacyclo[7.7.2.12,5.01,1°.03,8,013,17Inonadecane-2,4,8,16-tetrol.[1] The
compound is listed by some chemical suppliers as a synthetic product.[2]
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Property Value Reference

CAS Number 2065228-60-4 [11[2]

Molecular Formula C23H37NO7 [1][2]

Molecular Weight 439.5 g/mol [11[2]
11-ethyl-13-

(hydroxymethyl)-6,18-
dimethoxy-11-

IUPAC Name [1]
azahexacyclo[7.7.2.12,5.0%,10.03
,8.013,7Inonadecane-2,4,8,16-

tetrol

Biological and Pharmacological Data: A Notable
Absence

Extensive searches for the biological activity, mechanism of action, and pharmacological profile
of Carmichaenine B have yielded no specific results. The scientific literature and prominent
databases lack any studies detailing its effects on biological systems, potential therapeutic
applications, or toxicological properties. This absence of information is a critical barrier to
understanding the compound's potential relevance for researchers, scientists, and drug
development professionals.

Experimental Protocols and Synthesis

While it is known that Carmichaenine B is a synthetic compound, detailed experimental
protocols for its synthesis are not readily available in the public domain. General searches for
synthetic methodologies for similar complex alkaloids did not provide specific procedures that
could be definitively applied to the synthesis of Carmichaenine B. Without access to primary
research articles or patents detailing its synthesis, a reproducible experimental protocol cannot
be provided.

Signaling Pathways and Logical Relationships

Due to the complete lack of data on the biological activity and mechanism of action of
Carmichaenine B, it is impossible to create any diagrams of associated signaling pathways or
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experimental workflows. The creation of such visualizations is contingent on the availability of
experimental data demonstrating the compound's interactions with specific cellular or molecular
targets.

Conclusion for the Research Community

Carmichaenine B, with the CAS number 2065228-60-4, represents a compound for which
there is a significant information gap in the public scientific domain. While its basic chemical
identity is established, the absence of any published biological, pharmacological, and detailed
synthetic data makes it an unknown entity in terms of its potential applications or risks. For
researchers, scientists, and drug development professionals, this compound remains an
unexplored area of chemical space. Further investigation and publication of primary research
are required to elucidate the properties of Carmichaenine B and determine any potential
scientific value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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